Cas no 2287301-27-1 (2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride)

• Product Name: 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride
• CAS No: 2287301-27-1
• MF: C₁₀H₂₃Cl₄N₅
• MW: 355.135117769241
• CID: 6098173
• PubChem ID: 137943106
• Update Time: 2025-06-14

2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-amine tetrahydrochloride
• 2287301-27-1
• EN300-6740549
• 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride

• Inchi： 1S/C10H19N5.4ClH/c1-14-6-4-13-10(14)9-8-12-3-7-15(9)5-2-11;;;;/h4,6,9,12H,2-3,5,7-8,11H2,1H3;4*1H
• InChI Key： LBEQQYMFNSKUAD-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.N1(CCN)CCNCC1C1=NC=CN1C

Computed Properties

• Exact Mass: 355.067806g/mol
• Monoisotopic Mass: 353.070757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride

Research Brief on 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride (CAS: 2287301-27-1)

In recent years, the compound 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride (CAS: 2287301-27-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a methylimidazole and piperazine moiety, has shown promising potential in various pharmacological applications. The tetrahydrochloride salt form enhances its solubility and stability, making it a viable candidate for further research and development.

Recent studies have focused on elucidating the molecular mechanisms and biological activities of this compound. One of the key areas of interest is its interaction with specific receptor proteins, particularly those involved in neurological and cardiovascular pathways. Preliminary data suggest that 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride exhibits selective binding affinity, which could be leveraged for targeted therapeutic interventions. Researchers are particularly intrigued by its potential as a modulator of serotonin and dopamine receptors, which are critical in treating disorders such as depression and Parkinson's disease.

The synthesis and characterization of 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride have been meticulously documented in recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's purity and structural integrity. Furthermore, in vitro and in vivo studies have provided insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings are crucial for understanding the compound's bioavailability and potential side effects.

One of the most notable advancements in the research of this compound is its application in drug discovery pipelines. Several pharmaceutical companies have included 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride in their screening libraries, aiming to identify novel lead compounds for various therapeutic areas. Its versatility and relatively low toxicity profile make it an attractive candidate for further optimization and clinical development. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

Despite the promising results, challenges remain in the development of 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride as a therapeutic agent. Issues such as dose optimization, long-term safety, and formulation stability need to be addressed through rigorous preclinical and clinical trials. However, the compound's unique pharmacological properties and the growing body of supporting research underscore its potential to make a significant impact in the field of medicinal chemistry.

In conclusion, 2-[2-(1-Methylimidazol-2-yl)piperazin-1-yl]ethanamine;tetrahydrochloride (CAS: 2287301-27-1) represents a promising avenue for future research and development in chemical biology and drug discovery. Its structural novelty, combined with its demonstrated biological activities, positions it as a valuable tool for understanding complex biochemical pathways and developing next-generation therapeutics. Continued investment in research and collaboration will be essential to unlocking its full potential.